Cas no 677777-60-5 (5-bromo-6-(difluoromethyl)pyrimidin-4-ol)

• Product Name: 5-bromo-6-(difluoromethyl)pyrimidin-4-ol
• CAS No: 677777-60-5
• MF: C₅H₃BrF₂N₂O
• MW: 224.990926980972
• CID: 4138111
• PubChem ID: 136408025
• Update Time: 2025-04-24

5-bromo-6-(difluoromethyl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 5-bromo-6-(difluoromethyl)-
• 5-bromo-6-(difluoromethyl)pyrimidin-4-ol
• 5-Bromo-6-difluoromethyl-3H-pyrimidin-4-one
• SCHEMBL19743731
• AKOS040814573
• DB-129282
• AT21984
• F2147-8285
• 5-bromo-6-(difluoromethyl)-4(3H)-pyrimidinone
• SCHEMBL15633474
• 5-bromo-6-(difluoromethyl)pyrimidin-4(3H)-one
• 5-bromo-4-(difluoromethyl)-1H-pyrimidin-6-one
• 677777-60-5

• Inchi： 1S/C5H3BrF2N2O/c6-2-3(4(7)8)9-1-10-5(2)11/h1,4H,(H,9,10,11)
• InChI Key： AJXVRPMPAQQGQP-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)F)=C(Br)C(=O)N1

Computed Properties

• Exact Mass: 223.93968Da
• Monoisotopic Mass: 223.93968Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines